![molecular formula C20H20N4O3S B4649968 N-{5-[(2-allylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(2-methoxyphenyl)urea](/img/structure/B4649968.png)
N-{5-[(2-allylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(2-methoxyphenyl)urea
Overview
Description
N-{5-[(2-allylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(2-methoxyphenyl)urea, also known as AMTU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.
Scientific Research Applications
N-{5-[(2-allylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(2-methoxyphenyl)urea has been studied extensively for its potential applications in various fields of research, including medicinal chemistry, agriculture, and environmental science. In medicinal chemistry, this compound has been shown to possess antitumor, anti-inflammatory, and antiviral properties. In agriculture, this compound has been used to enhance plant growth and improve crop yields. In environmental science, this compound has been investigated as a potential agent for the removal of heavy metals from contaminated water sources.
Mechanism of Action
The exact mechanism of action of N-{5-[(2-allylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(2-methoxyphenyl)urea is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes or by inducing cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the proliferation of cancer cells and reduce inflammation. In vivo studies have shown that it can improve plant growth and enhance crop yields. However, more research is needed to fully understand the effects of this compound on human health and the environment.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{5-[(2-allylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(2-methoxyphenyl)urea in lab experiments is its versatility. It can be used in a variety of research applications, from medicinal chemistry to environmental science. Additionally, it is relatively easy to synthesize and can be obtained in high purity. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in certain experiments.
Future Directions
There are several future directions for research on N-{5-[(2-allylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(2-methoxyphenyl)urea. One area of interest is its potential use as an antitumor agent. Studies have shown that it can inhibit the proliferation of cancer cells, but more research is needed to determine its efficacy in vivo. Another area of interest is its use in agriculture. This compound has been shown to improve plant growth and enhance crop yields, but more research is needed to determine its effects on the environment. Finally, researchers may explore the potential use of this compound in the removal of heavy metals from contaminated water sources.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. While more research is needed to fully understand the effects of this compound on human health and the environment, it is clear that this compound has significant potential for use in a variety of research applications.
properties
IUPAC Name |
1-(2-methoxyphenyl)-3-[5-[(2-prop-2-enylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3S/c1-3-8-14-9-4-6-11-16(14)27-13-18-23-24-20(28-18)22-19(25)21-15-10-5-7-12-17(15)26-2/h3-7,9-12H,1,8,13H2,2H3,(H2,21,22,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKNFNKGDGMGXBF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)NC2=NN=C(S2)COC3=CC=CC=C3CC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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